Cas no 2244086-55-1 (Benzene, 1,3-difluoro-2-(4-methyl-2-nitrophenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-difluoro-2-(4-methyl-2-nitrophenoxy)-5-(trifluoromethyl)-
• CAS No: 2244086-55-1
• MF: C₁₄H₈F₅NO₃
• MW: 333.210241317749
• CID: 5155062
• Update Time: 2025-05-20

Benzene, 1,3-difluoro-2-(4-methyl-2-nitrophenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-(4-methyl-2-nitrophenoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C14H8F5NO3/c1-7-2-3-12(11(4-7)20(21)22)23-13-9(15)5-8(6-10(13)16)14(17,18)19/h2-6H,1H3
• InChI Key： FMGRIORMRYSWDZ-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC=C(C)C=C1[N+]([O-])=O

Additional information on Benzene, 1,3-difluoro-2-(4-methyl-2-nitrophenoxy)-5-(trifluoromethyl)-

Research Briefing on Benzene, 1,3-difluoro-2-(4-methyl-2-nitrophenoxy)-5-(trifluoromethyl)- (CAS: 2244086-55-1) in Chemical and Biomedical Applications

The compound Benzene, 1,3-difluoro-2-(4-methyl-2-nitrophenoxy)-5-(trifluoromethyl)- (CAS: 2244086-55-1) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in drug discovery and material science.

Recent studies have highlighted the compound's utility as a versatile intermediate in the synthesis of complex fluorinated aromatic systems. Its trifluoromethyl and nitro functional groups make it particularly valuable for designing bioactive molecules, such as kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in developing novel anti-inflammatory compounds, with promising in vitro results against COX-2 enzymes.

From a synthetic chemistry perspective, advancements in the preparation of 2244086-55-1 have been reported, with improved yields (up to 78%) achieved through palladium-catalyzed coupling reactions under mild conditions. The compound's stability in various solvents and its compatibility with diverse reaction conditions further enhance its appeal for industrial-scale applications.

In material science, researchers have explored its potential as a building block for liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The fluorine-rich structure contributes to enhanced thermal stability and electron-transport properties, as evidenced by recent patent filings from major electronics manufacturers.

Toxicological assessments of this compound are currently underway, with preliminary data suggesting moderate acute toxicity (LD50 > 500 mg/kg in rodent models). However, its environmental persistence, particularly due to the trifluoromethyl group, warrants further investigation regarding ecological impact and degradation pathways.

The pharmaceutical industry has shown particular interest in this compound's potential for PET (positron emission tomography) tracer development. The presence of fluorine atoms offers opportunities for 18F-labeling, with early-stage research demonstrating promising tumor-targeting capabilities in preclinical models of various cancers.

Looking forward, the unique combination of chemical properties exhibited by 2244086-55-1 positions it as a valuable tool for multidisciplinary research. Ongoing studies are exploring its applications in agrochemicals, with preliminary results showing herbicidal activity against resistant weed species. The compound's future development will likely focus on optimizing synthetic routes, expanding therapeutic applications, and addressing environmental safety concerns.